4-({[(5-methyl-3-isoxazolyl)carbonyl]amino}methyl)benzoic acid

• IUPAC Name: 4-[[(5-methyl-1,2-oxazole-3-carbonyl)amino]methyl]benzoic acid
• InChI: InChI=1S/C13H12N2O4/c1-8-6-11(15-19-8)12(16)14-7-9-2-4-10(5-3-9)13(17)18/h2-6H,7H2,1H3,(H,14,16)(H,17,18)
• InChI Key: ULAFGSYOOVEHNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C13H12N2O4
• Molecular Weight: 260.24 g/mol

Description

“4-({[(5-methyl-3-isoxazolyl)carbonyl]amino}methyl)benzoic acid” is a complex organic compound. It contains an isoxazole ring, which is a five-membered ring with three carbon atoms and two heteroatoms of nitrogen and oxygen. The isoxazole ring is substituted with a methyl group at the 5th position. This compound also contains a benzoic acid moiety, which is a benzene ring attached to a carboxylic acid group.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the linear formula C7H8O4N2. It includes an isoxazole ring and a benzoic acid moiety, as mentioned in the description.

Scientific Research Applications

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Mechanism of Action

The mechanism of action of this compound is not specified in the retrieved data. The biological activity of similar compounds often depends on their ability to interact with biological macromolecules, such as proteins or DNA.